N,N'-Dimethyl-1,4-butanediamine
Overview
Description
N,N'-Dimethyl-1,4-butanediamine, also known as this compound, is a useful research compound. Its molecular formula is C6H16N2 and its molecular weight is 116.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis : N,N'-Dimethyl-1,4-butanediamine is utilized in the synthesis of alternating polyesteramides based on 1,4-butylene terephthalamide. These compounds are synthesized using dimethyl terephthalate and 1,4-butanediamine, with lithium methanolate as a catalyst, and find applications in polymer science due to their unique properties (Serrano, Bennekom, & Gaymans, 1998).
Antitumor Activities : In the realm of medicinal chemistry, novel alkyl-1,4-butanediamine Pt(II) complexes with a seven-membered ring structure have been synthesized and studied for their antitumor activities. These complexes have shown promising results in vivo against lymphoid leukemia L1210 and Lewis lung carcinoma LL (Nowatari et al., 1989).
Atmospheric Chemistry : The molecular interaction between methyl-substituted N,N,N',N'-ethylenediamines, including butane-1,4-diamine, and sulfuric acid has been investigated to understand their role in atmospheric chemistry. This study helps in understanding the formation of new particles in the atmosphere and the role of such diamines in stabilizing sulfuric acid complexes (Elm, Jen, Kurtén, & Vehkamäki, 2016).
Stereochemistry of Polyamides : Research has been conducted on the synthesis of stereoregular polyamides derived from L-Tartaric Acid, employing (2S,3S)-(-)-2,3-dimethoxy-1,4-butanediamine. These studies contribute to the understanding of polyamides containing chiral carbons, which have applications in materials science (Bou, Iribarren, & Muñoz-Guerra, 1994).
Organic Synthesis : this compound is involved in the SNAr reaction of 2,3,5,6-tetrachloronitrobenzene with diamines under high pressure, leading to the formation of cyclization products. This is a significant contribution to the field of organic chemistry and synthesis (Ibata, Zou, & Demura, 1995).
Thermal Behavior of Metal Complexes : Studies on nickel(II) complexes containing 1,2-butanediamine or 3,3-dimethyl-1,2-butanediamine have been conducted to understand their thermal behavior in solid phase. These findings have implications in the study of metal complexes and their thermal properties (Ihara, Wada, Fukuda, & Sone, 1986).
Safety and Hazards
N,N’-Dimethyl-1,4-butanediamine causes severe skin burns and eye damage . It may cause respiratory irritation . In case of skin contact, wash off immediately with plenty of water for at least 15 minutes . In case of eye contact, rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes . Immediate medical attention is required in both cases .
Mechanism of Action
Target of Action
N,N’-Dimethyl-1,4-butanediamine, also known as N1,N4-Dimethylbutane-1,4-diamine, is a complex organic compound with potential applications in various fields
Mode of Action
It’s suggested that it can be used to design bifunctional antibiotics (neamine dimers) that can inhibit aminoglycoside-modifying enzymes and target rRNA . .
Biochemical Pathways
Given its potential use in the design of bifunctional antibiotics, it may be involved in the inhibition of aminoglycoside-modifying enzymes and targeting rRNA
Result of Action
It’s suggested that it may have a role in the inhibition of aminoglycoside-modifying enzymes and targeting rRNA
Action Environment
It’s known to be air sensitive , suggesting that exposure to air might affect its stability and efficacy.
Biochemical Analysis
Biochemical Properties
It is known that this compound interacts with various enzymes and proteins in biochemical reactions
Molecular Mechanism
It is believed to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
N,N’-Dimethyl-1,4-butanediamine is involved in various metabolic pathways. It interacts with several enzymes and cofactors
Properties
IUPAC Name |
N,N'-dimethylbutane-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16N2/c1-7-5-3-4-6-8-2/h7-8H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZPRYVBLOUZRGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCCNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4065993 | |
Record name | 1,4-Butanediamine, N,N'-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4065993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16011-97-5 | |
Record name | N1,N4-Dimethyl-1,4-butanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16011-97-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N'-Dimethylputrescine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016011975 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Butanediamine, N1,N4-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,4-Butanediamine, N,N'-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4065993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N,N'-dimethylbutane-1,4-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.482 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N,N'-DIMETHYLPUTRESCINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZCM2CN8AFV | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of N,N'-Dimethyl-1,4-butanediamine in understanding the structure of palustrin?
A1: this compound serves as a key degradation product in elucidating the structure of palustrin. The research outlines a series of reactions that break down palustrin, ultimately yielding (−)-dihydropalustramic acid and this compound. [] This specific outcome, alongside other identified byproducts, provides crucial insights into the original arrangement and connectivity of atoms within the palustrin molecule. By analyzing the fragmentation pattern and identifying the resulting compounds, researchers gain valuable information about the structure of complex natural products like palustrin.
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